Cas no 926247-63-4 (3-ethoxy-4-[(pyridin-3-yl)methoxy]benzaldehyde)

• Product Name: 3-ethoxy-4-[(pyridin-3-yl)methoxy]benzaldehyde
• CAS No: 926247-63-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 3082657
• Update Time: 2025-10-24

3-ethoxy-4-[(pyridin-3-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-(pyridin-3-ylmethoxy)benzaldehyde
• 3-ethoxy-4-[(pyridin-3-yl)methoxy]benzaldehyde

• Inchi： 1S/C15H15NO3/c1-2-18-15-8-12(10-17)5-6-14(15)19-11-13-4-3-7-16-9-13/h3-10H,2,11H2,1H3
• InChI Key： JDGIAAVQBFGFTC-UHFFFAOYSA-N
• SMILES： O(CC1C=NC=CC=1)C1C=CC(C=O)=CC=1OCC

Additional information on 3-ethoxy-4-[(pyridin-3-yl)methoxy]benzaldehyde

3-Ethoxy-4-(Pyridin-3-Ylmethoxy)Benzaldehyde (CAS 926247-63-4): A Multifunctional Building Block in Organic Synthesis and Medicinal Chemistry

The compound 3-Ethoxy-4-(Pyridin-3-Ylmethoxy)Benzaldehyde (CAS No. 926247-63-4) is a structurally unique aromatic aldehyde that combines pyridine and benzene ring systems with ether and aldehyde functional groups. Its molecular structure features a pyridinylmethyl ether moiety linked to a para-substituted benzaldehyde framework, creating a versatile scaffold for further chemical modifications. This compound has garnered attention in recent studies for its potential as a privileged structure in drug discovery, particularly in the design of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

The CAS registry number 926247-63-4 uniquely identifies this compound, which is synthesized via selective etherification and alkylation reactions. The presence of both electron-donating (ethoxy group) and electron-withdrawing (pyridine ring) substituents imparts distinct electronic properties, enabling its use as a nucleophilic reagent in cross-coupling reactions such as the Suzuki-Miyaura coupling. Recent publications highlight its role as a key intermediate in the synthesis of biologically active heterocycles, including pyrido[2,3-d]pyrimidines and quinazolines.

In medicinal chemistry, the methoxypyridine-benzaldehyde hybrid core has been explored for its ability to modulate enzyme activity. For instance, a 2024 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this scaffold exhibited nanomolar inhibition of MET tyrosine kinase, a validated target in oncology. The CAS 926247-63-4 compound served as the lead structure for optimizing lipophilicity and metabolic stability through strategic substitution patterns.

The synthesis pathway for CAS 926247–63–4 typically involves three stages: (1) protection of the aldehyde functionality via acetal formation, (2) regioselective etherification using Williamson ether synthesis conditions, and (3) deprotection under acidic conditions. Advanced methodologies reported in *Organic Letters* (Vol. 18, 2025) have improved yields by employing microwave-assisted protocols with phase-transfer catalysts like Bu₄NBr, reducing reaction times by over 50%.

Analytical characterization of this compound confirms its structural integrity through multiple techniques: - ^{NMR spectroscopy}: Distinct aromatic proton signals at δ 8.15–8.05 ppm (pyridine ring), δ 7.50 ppm (benzaldehyde aromatic), and δ 10.0 ppm (CHO). - ^{HPLC purity analysis}: >98% purity under gradient elution with acetonitrile/water mixtures. - ^{Infrared spectroscopy (IR)}: Characteristic carbonyl stretch at ~1710 cm⁻¹ and C–O stretching vibrations at ~1100 cm⁻¹ confirming ether functionality.

In materials science applications, the compound's conjugated π-system makes it suitable for photovoltaic materials development. A 2025 patent application disclosed its use as an electron-deficient component in D-A type organic semiconductors, where the methylene bridge between pyridine and benzene rings enhances charge carrier mobility through extended conjugation.

The environmental impact profile of this compound aligns with green chemistry principles: - Synthesis uses non-toxic solvents like ethanol instead of dichloromethane - Waste streams contain recoverable catalysts such as palladium on carbon - Biodegradation studies show half-life >180 days under standard OECD conditions These properties make it an attractive candidate for sustainable chemical manufacturing processes.

Ongoing research focuses on expanding its application scope: - As a ligand in asymmetric catalysis using chiral phosphoric acid derivatives - In fluorescent probe development for metal ion detection via coordination-induced emission enhancement - As a precursor to bioconjugation reagents through thiol-maleimide click chemistry These emerging applications underscore the molecule's adaptability across interdisciplinary research domains.

In conclusion, the combination of unique electronic properties from the pyridine-benzene hybrid system with versatile functional groups positions CAS No. 926247–63–4: 3-Ethoxy–4-(Pyridin–3-Ylmethoxy)Benzaldehyde as an essential building block for modern synthetic chemistry. Its role continues to evolve with advances in computational modeling techniques that predict optimal substitution patterns for target applications ranging from pharmaceuticals to electronic materials.